Cas no 6560-37-8 (2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid)
6560-37-8 structure
Product Name:2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid
CAS No:6560-37-8
MF:C8H10N2O6
MW:230.174802303314
CID:962176
PubChem ID:351686
Update Time:2025-04-19
2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid
- (3,6-Dioxo-piperazin-2,5-diyl)-di-essigsaeure
- (3,6-dioxo-piperazine-2,5-diyl)-bis-acetic acid
- (5-Carboxymethyl-3,6-dioxo-piperazin-2-yl)-acetic acid
- 2,5-Dicarboxymethyl-3,6-dioxo-piperazin
- 23661-EP2314298A1
- AC1L6YTT
- cyclo(Asp-Asp)
- NSC522662
- Opt.-inakt.(3,6-Dioxo-piperazin-2,5-diyl)-di-essigsaeure
- SureCN1679978
- NSC-522662
- 6560-37-8
- 2,5-Diketopiperazin-3,6-diessigsaure
- DTXSID80326018
- 2-[5-(Carboxymethyl)-3,6-dioxo-piperazin-2-yl]acetic acid
- DS-003869
- SCHEMBL1679978
-
- Inchi: 1S/C8H10N2O6/c11-5(12)1-3-7(15)10-4(2-6(13)14)8(16)9-3/h3-4H,1-2H2,(H,9,16)(H,10,15)(H,11,12)(H,13,14)
- InChI Key: NMAZZUSURHBTKP-UHFFFAOYSA-N
- SMILES: O=C1C(CC(=O)O)NC(C(CC(=O)O)N1)=O
Computed Properties
- Exact Mass: 230.0539
- Monoisotopic Mass: 230.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 133Ų
Experimental Properties
- Density: 1.476
- Boiling Point: 835°C at 760 mmHg
- Flash Point: 458.8°C
- Refractive Index: 1.517
- PSA: 132.8
2-[5-(carboxymethyl)-3,6-dioxopiperazin-2-yl]acetic Acid Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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